Cas no 65414-78-0 (D-Aspartic Acid 1-Methyl Ester)

• Product Name: D-Aspartic Acid 1-Methyl Ester
• CAS No: 65414-78-0
• MF: C₅H₉NO₄
• MW: 147.129261732101
• MDL: MFCD03424227
• CID: 95360
• PubChem ID: 7020023
• Update Time: 2025-04-18

D-Aspartic Acid 1-Methyl Ester Chemical and Physical Properties

Names and Identifiers

• (R)-3-Amino-4-methoxy-4-oxobutanoic acid
• H-D-Asp-Ome
• (3R)-3-amino-4-methoxy-4-oxobutanoic acid
• D-Aspartic Acid 1-Methyl Ester
• D-Asp-Ome
• (3R)-3-azaniumyl-4-methoxy-4-oxobutanoate
• DS-6569
• 65414-78-0
• CS-0128336
• D-Aspartic acid,1-methyl ester
• DTXSID10427209
• EN300-6734874
• MFCD03424227
• AKOS006278624
• SCHEMBL6259101
• D-Aspartic acid alpha-methyl ester
• D-Aspartic acid methyl ester

• MDL： MFCD03424227
• Inchi： 1S/C5H9NO4/c1-10-5(9)3(6)2-4(7)8/h3H,2,6H2,1H3,(H,7,8)/t3-/m1/s1
• InChI Key： SWWBMHIMADRNIK-GSVOUGTGSA-N
• SMILES： O(C)C([C@@H](CC(=O)O)N)=O

Computed Properties

• Exact Mass: 147.05300
• Monoisotopic Mass: 147.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 89.6Ų

Experimental Properties

• Density: 1.299
• Boiling Point: 272.7°C at 760 mmHg
• Flash Point: 272.7 °C at 760 mmHg
• Refractive Index: 1.477
• PSA: 89.62000
• LogP: -0.33830

D-Aspartic Acid 1-Methyl Ester Security Information

• Hazard Statement： H315-H319-H335
• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives